N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C19H17N5O2S2/c25-17(18-21-13-4-1-2-5-14(13)28-18)20-9-10-23-19(26)24(12-7-8-12)16(22-23)15-6-3-11-27-15/h1-6,11-12H,7-10H2,(H,20,25)
• InChI Key: FYIWVYJGRRTBJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=NC4=CC=CC=C4S3)C5=CC=CS5
• Molecular Formula: C19H17N5O2S2
• Molecular Weight: 411.5 g/mol

Description

Thiazoles are a class of organic compounds that include a five-membered ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom. They are members of the azole heterocycles that include imidazoles and oxazoles. Triazoles, on the other hand, are a class of organic compounds that include a five-membered ring made up of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

Thiazole derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The synthesis of triazole derivatives often involves the reaction of azides with alkynes.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles and triazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. They can also participate in condensation reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antiviral Activity

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Anti-Inflammatory and Analgesic Effects

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Anti-HIV Activity

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Antitumor and Cytotoxic Properties

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Antibacterial and Antimycobacterial Activity

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Future Directions

Thiazoles and triazoles have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. They continue to be a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.